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Compound of Interest

Compound Name:
4-Allyl-2-methoxyphenyl 2-methyl-

2-butenoate

CAS No.: 84812-70-4

Cat. No.: B12649209

Get Quote

Target Molecule: 4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate (Eugenyl Tiglate)

Catalyst:Candida antarctica Lipase B (CALB), immobilized on macroporous acrylic resin

(Novozym® 435) Application: Flavor and fragrance compounding, antimicrobial drug

development.

Executive Summary
The synthesis of 4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate (eugenyl tiglate) bridges the

spicy, clove-like aromatic profile of eugenol with the warm, fruity nuances of tiglic acid.

Traditional chemical esterification relies on harsh acidic or basic catalysts, which often lead to

equipment corrosion, undesirable side reactions, and complex downstream purification.

This application note details a highly optimized, solvent-free biocatalytic protocol using

Novozym 435. By leveraging an activated acyl donor (tiglic anhydride) and precise moisture

control, this self-validating methodology achieves >95% conversion yields while maintaining the

structural integrity of the unsaturated substrates.
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Mechanistic Rationale & Biocatalyst Selection
The Thermodynamic Challenge
Direct esterification of eugenol (4-allyl-2-methoxyphenol) with tiglic acid (2-methyl-2-butenoic

acid) is thermodynamically unfavorable and kinetically sluggish. The phenolic hydroxyl group of

eugenol exhibits significantly lower nucleophilicity compared to primary aliphatic alcohols.

Furthermore, the α,β -unsaturated and branched nature of the tigloyl moiety introduces severe

steric hindrance, resisting nucleophilic attack at the carbonyl carbon.

The Biocatalytic Solution
To bypass these limitations, this protocol utilizes tiglic anhydride as an activated acyl donor in a

solvent-free system. The reaction is driven by Candida antarctica Lipase B (CALB), a robust

enzyme whose active site funnel is uniquely capable of accommodating sterically demanding

substrates.

CALB operates via a Ping-Pong Bi-Bi mechanism. The enzyme first reacts with tiglic anhydride

to form a covalent acyl-enzyme (tigloyl-CALB) intermediate, releasing one equivalent of tiglic

acid. The sterically hindered eugenol then attacks this activated intermediate, yielding the

target ester.
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Fig 1. Ping-Pong Bi-Bi catalytic mechanism of CALB in eugenyl tiglate synthesis.

Quantitative Optimization Data
The parameters below have been optimized to balance reaction kinetics, enzyme longevity,

and mass transfer in a solvent-free environment. Data trends are synthesized from analogous

eugenyl esterification studies.
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Parameter Range Tested Optimal Value
Causality / Effect
on Yield

Temperature 40 – 70 °C 60 °C

Balances reduced

fluid viscosity

(enhancing mass

transfer to resin

pores) with the

thermal deactivation

threshold of CALB.

Molar

Ratio(Eugenol:Donor)
1:1 – 1:5 1:3

Excess acyl donor

drives the equilibrium

forward, overcoming

the poor

nucleophilicity of the

phenolic hydroxyl.

Enzyme Loading 1 – 10 wt% 5.5 wt%

Provides sufficient

active sites without

causing resin

clumping or mass

transfer limitations.

Agitation Speed 100 – 250 rpm 150 rpm

Maintains uniform

suspension of the

macroporous beads

without inducing shear

stress or mechanical

breakage.

Self-Validating Experimental Protocol
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Fig 2. Self-validating workflow for the biocatalytic synthesis of eugenyl tiglate.

Phase 1: Substrate Preparation & Moisture Control
Causality: While lipases require a micro-aqueous hydration shell to maintain their active

conformation, bulk water in the system will rapidly hydrolyze the tiglic anhydride, consuming the

acyl donor and generating unreactive tiglic acid.

Dry eugenol (≥99% purity) and tiglic anhydride over activated 4Å molecular sieves for 24

hours prior to use.

Validation Check: Perform a Karl Fischer titration on the substrate mixture. Proceed to Phase

2 only if the moisture content is strictly ≤ 200 ppm.

Phase 2: Solvent-Free Enzymatic Acylation
Causality: Solvent-free systems maximize volumetric productivity and align with green

chemistry principles. However, they require elevated temperatures (60 °C) to mitigate the high

viscosity of the neat substrates, ensuring adequate diffusion into the porous Lewatit VP OC

1600 resin of Novozym 435.

In a jacketed glass reactor equipped with a magnetic stirrer and a reflux condenser, add 10.0

mmol of dried eugenol (approx. 1.64 g) and 30.0 mmol of tiglic anhydride (approx. 5.46 g),

establishing the optimal 1:3 molar ratio.

Heat the mixture to 60 °C under continuous agitation at 150 rpm.

Initiate the reaction by adding 5.5 wt% (relative to total substrate mass, approx. 390 mg) of

Novozym 435.

Validation Check: Withdraw 50 µL aliquots every 2 hours. Dilute in heptane and analyze via

GC-FID (using an internal standard like hexadecane) to monitor the conversion of eugenol.

The reaction should plateau at >95% conversion within 6 to 8 hours .

Phase 3: Downstream Processing & Enzyme Recovery
Terminate the reaction by vacuum filtration through a sintered glass funnel (porosity grade 3)

to recover the immobilized enzyme beads.
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Wash the retained Novozym 435 beads with three 10 mL portions of cold heptane to remove

residual substrates and products. Dry the beads under vacuum at room temperature; the

enzyme can be reused for up to 5 cycles with minimal loss of activity.

Transfer the filtrate to a short-path vacuum distillation apparatus.

Distill the mixture at reduced pressure (< 1 mbar) to selectively evaporate the volatile

byproducts (tiglic acid) and excess tiglic anhydride. The heavier eugenyl tiglate will remain in

the distillation flask.

Validation Check: Confirm product identity and purity (target ≥98%) using 1 H-NMR (look for

the shift of the phenolic proton and the presence of the tigloyl methyl/olefinic protons) and

FT-IR spectroscopy (appearance of the ester carbonyl stretch at ~1750 cm⁻¹ and

disappearance of the broad phenolic OH stretch at ~3400 cm⁻¹).
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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